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Compound of Interest

Compound Name: (R)-2-phenylpropanal

Cat. No.: B1361230 Get Quote

An In-depth Technical Guide on (R)-2-phenylpropanal: Physical and Chemical Properties

This technical guide provides a comprehensive overview of the physical and chemical

properties of (R)-2-phenylpropanal, tailored for researchers, scientists, and professionals in

drug development. The document summarizes key quantitative data, details experimental

protocols, and includes visualizations of chemical pathways and workflows.

Physical and Chemical Properties
(R)-2-phenylpropanal, also known as (R)-hydratropaldehyde, is a chiral organic compound

classified as an aldehyde. It is a colorless to pale yellow liquid at room temperature with a

characteristic floral, hyacinth-like odor.[1][2][3] The presence of a stereogenic center at the

second carbon atom gives rise to two enantiomers, (R)- and (S)-2-phenylpropanal, which can

exhibit different biological activities.[1][4]

Quantitative Data Summary
The physical and chemical properties of 2-phenylpropanal are summarized in the tables below.

Data for the specific (R)-enantiomer are limited; therefore, data for the racemic mixture are also

included where specified.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₉H₁₀O [5][6]

Molecular Weight 134.17 g/mol [1][6]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Floral, hyacinth-like [1][7]

Density 1.002 g/mL at 25 °C [5]

Boiling Point
203.5 °C at 760 mmHg92-94

°C at 12 mmHg
[2][5]

Melting Point
Not well-defined (liquid at room

temperature)
[1]

Refractive Index (n20/D) 1.517 [3][5]

Vapor Pressure 0.294 mmHg [2][3]

Table 2: Solubility Data

Solvent Solubility Source

Water Slightly soluble / Insoluble [1][4]

Ethanol Soluble [1][4]

Ether Soluble [1][4]

Propylene Glycol Slightly soluble [1][8]

Glycerin Insoluble [1][8]

Fixed Oils Soluble [1][8]

Chemical Reactivity and Synthesis
(R)-2-phenylpropanal exhibits reactivity typical of aldehydes, largely influenced by the

carbonyl group and the adjacent chiral center.
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Key Chemical Reactions
Reduction: The aldehyde group can be reduced to a primary alcohol, forming (R)-2-

phenylpropanol, using reducing agents like sodium borohydride or lithium aluminum hydride.

[1]

Oxidation: Oxidation of the aldehyde yields (R)-2-phenylpropanoic acid.

Condensation Reactions: It undergoes condensation reactions with amines and other

nucleophiles to form imines and other derivatives, which are valuable in organic synthesis.[1]

Rearrangement: 2-phenylpropanal can be rearranged to form phenyl-2-propanone (P2P), an

important chemical intermediate.[9][10]

Synthesis of (R)-2-phenylpropanal
Several synthetic routes can be employed to produce 2-phenylpropanal, with some methods

allowing for high enantiomeric excess of the (R)-isomer.

Synthesis of (R)-2-phenylpropanal

(S)-Styrene Oxide

(R)-2-phenylpropanal

Two-step synthesis
(High enantiomeric excess)

Styrene Derivatives

Hydroformylation

Arylpropionic Aldehydes Enzymatic Reduction

Click to download full resolution via product page

Caption: Synthetic routes to (R)-2-phenylpropanal.
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Experimental Protocols
This section details the methodologies for key experiments involving 2-phenylpropanal.

Rearrangement of 2-Phenylpropanal to Phenyl-2-
propanone
This protocol describes the acid-catalyzed rearrangement of 2-phenylpropanal.

Materials:

2-phenylpropanal

Concentrated sulfuric acid

Crushed ice

Diethyl ether

Magnesium sulfate (anhydrous)

Procedure:

Cool 40 mL of concentrated sulfuric acid to -16 °C.[9][10]

Slowly add 9 g of 2-phenylpropanal to the cooled sulfuric acid over 35 minutes with

continuous stirring, maintaining the temperature at -16 °C.[9][10]

After the addition is complete, let the mixture stand for an additional 15 minutes at the same

temperature.[9][10]

Pour the reaction mixture onto 100-150 g of crushed ice.[9][10]

Once the ice has melted, extract the aqueous solution with three 50 mL portions of diethyl

ether.[9][10]

Combine the organic extracts and dry over anhydrous magnesium sulfate.[9][10]
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Remove the diethyl ether by distillation.

Purify the residue by vacuum distillation to obtain phenyl-2-propanone.[9][10]

Workflow for P2P Synthesis

Start: Cool H₂SO₄ to -16°C

Slowly add 2-phenylpropanal

Stir for 15 min at -16°C

Pour onto crushed ice

Extract with diethyl ether (3x)

Dry organic phase (MgSO₄)

Evaporate ether

Vacuum distill residue

End: Phenyl-2-propanone
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Click to download full resolution via product page

Caption: Experimental workflow for the rearrangement of 2-phenylpropanal.

Biological Activity and Applications
The chirality of 2-phenylpropanal significantly influences its biological activity. The (S)-isomer,

for instance, exhibits a higher binding affinity for human alanine aminopeptidase (hAPN).[1]

Due to its distinct aroma, 2-phenylpropanal is utilized in the fragrance and flavor industries.[1]

[4][7] It serves as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

[7] Studies have also indicated potential antimicrobial properties and allergenic effects,

classifying it as a dermal sensitizer.[4][7]

Biological Interactions of Enantiomers

(R)-2-phenylpropanal

human Alanine Aminopeptidase (hAPN)

Lower binding affinity

(S)-2-phenylpropanal Higher binding affinity

Click to download full resolution via product page

Caption: Enantioselective interaction with hAPN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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